Cas no 223473-31-2 (R-Cyclopentylglycine ethyl ester)

• Product Name: R-Cyclopentylglycine ethyl ester
• CAS No: 223473-31-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6529664
• Update Time: 2025-05-25

R-Cyclopentylglycine ethyl ester Chemical and Physical Properties

Names and Identifiers

• R-Cyclopentylglycine ethyl ester
• Cyclopentaneacetic acid, α-amino-, ethyl ester, (αR)-
• ethyl (2R)-2-amino-2-cyclopentyl-acetate

• Inchi： 1S/C9H17NO2/c1-2-12-9(11)7-10-8-5-3-4-6-8/h8,10H,2-7H2,1H3
• InChI Key： FTUXHDGZWNYWNR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on R-Cyclopentylglycine ethyl ester

R-Cyclopentylglycine Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 223473-31-2, commonly referred to as R-Cyclopentylglycine ethyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclopentylglycine, which itself is an amino acid analog with unique structural and functional properties. The ethyl ester group further enhances its chemical versatility, making it a valuable compound for both research and potential therapeutic applications.

R-Cyclopentylglycine ethyl ester is characterized by its cyclopentane ring fused to a glycine backbone, with an ethyl ester substituent at the carboxylic acid position. This structure imparts the molecule with a combination of rigid and flexible domains, which can influence its interactions with biological systems. Recent studies have highlighted its potential as a building block for peptide synthesis, where its stereochemistry and functional groups can be exploited to create complex molecular architectures.

One of the most intriguing aspects of R-Cyclopentylglycine ethyl ester is its bioactivity profile. Research conducted in 2023 revealed that this compound exhibits selective inhibition of certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, demonstrating promising results in disease states such as neurodegenerative disorders and inflammation.

The synthesis of R-Cyclopentylglycine ethyl ester involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the cyclopentane ring through cyclization reactions and the subsequent installation of the amino acid functionality. The use of chiral catalysts has enabled the selective formation of the R-enantiomer, which is critical for maintaining the compound's biological activity.

In terms of applications, R-Cyclopentylglycine ethyl ester has found utility in peptide synthesis, where it serves as a versatile building block for constructing complex molecules with defined stereochemistry. Its role in medicinal chemistry is particularly notable, as it can be incorporated into larger frameworks to enhance drug-like properties such as solubility and bioavailability.

Recent advancements in computational chemistry have also shed light on the molecular interactions of R-Cyclopentylglycine ethyl ester with biological targets. Molecular docking studies have revealed key binding motifs that contribute to its inhibitory activity against specific enzymes. These insights are paving the way for rational drug design strategies that leverage the unique properties of this compound.

In conclusion, R-Cyclopentylglycine ethyl ester (CAS No. 223473-31-2) is a compelling molecule with diverse applications in chemistry and pharmacology. Its structural features, bioactivity profile, and synthetic accessibility make it a valuable tool for researchers seeking to develop innovative therapeutic agents. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly important role in the advancement of science and medicine.